Cas no 1261905-39-8 (4-Chloro-3-(4-methoxy-2-methylphenyl)benzoic acid)

4-Chloro-3-(4-methoxy-2-methylphenyl)benzoic acid is a substituted benzoic acid derivative featuring a chloro group at the 4-position and a 4-methoxy-2-methylphenyl moiety at the 3-position of the aromatic ring. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its structural complexity, which allows for further functionalization or use as an intermediate in drug development. The presence of both electron-donating (methoxy) and electron-withdrawing (chloro) groups enhances its reactivity in cross-coupling and substitution reactions. Its well-defined molecular structure and purity make it suitable for applications in medicinal chemistry, particularly in the design of bioactive molecules.
4-Chloro-3-(4-methoxy-2-methylphenyl)benzoic acid structure
1261905-39-8 structure
Product Name:4-Chloro-3-(4-methoxy-2-methylphenyl)benzoic acid
CAS No:1261905-39-8
MF:C15H13ClO3
MW:276.714923620224
MDL:MFCD18320366
CID:2762539
PubChem ID:53226270
Update Time:2025-06-08

4-Chloro-3-(4-methoxy-2-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • DTXSID10689981
    • 4-CHLORO-3-(4-METHOXY-2-METHYLPHENYL)BENZOIC ACID
    • 4-Chloro-3-(4-methoxy-2-methylphenyl)benzoic acid, 95%
    • MFCD18320366
    • 1261905-39-8
    • 6-Chloro-4'-methoxy-2'-methyl[1,1'-biphenyl]-3-carboxylic acid
    • 4-Chloro-3-(4-methoxy-2-methylphenyl)benzoic acid
    • MDL: MFCD18320366
    • Inchi: 1S/C15H13ClO3/c1-9-7-11(19-2)4-5-12(9)13-8-10(15(17)18)3-6-14(13)16/h3-8H,1-2H3,(H,17,18)
    • InChI Key: RKUABTDQFSPQGU-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(=O)O)C=C1C1C=CC(=CC=1C)OC

Computed Properties

  • Exact Mass: 276.0553220Da
  • Monoisotopic Mass: 276.0553220Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 46.5Ų

4-Chloro-3-(4-methoxy-2-methylphenyl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB327534-5 g
4-Chloro-3-(4-methoxy-2-methylphenyl)benzoic acid, 95%; .
1261905-39-8 95%
5g
€1159.00 2023-04-26
abcr
AB327534-5g
4-Chloro-3-(4-methoxy-2-methylphenyl)benzoic acid, 95%; .
1261905-39-8 95%
5g
€1159.00 2025-03-19

Additional information on 4-Chloro-3-(4-methoxy-2-methylphenyl)benzoic acid

Exploring the Properties and Applications of 4-Chloro-3-(4-methoxy-2-methylphenyl)benzoic acid (CAS No. 1261905-39-8)

In the realm of organic chemistry and pharmaceutical research, 4-Chloro-3-(4-methoxy-2-methylphenyl)benzoic acid (CAS No. 1261905-39-8) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its chloro and methoxy substituents, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery, agrochemical development, and material science. Its molecular framework, combining a benzoic acid core with aromatic substitutions, offers a promising scaffold for designing novel bioactive molecules.

The growing interest in CAS 1261905-39-8 aligns with broader trends in chemical innovation, where functionalized aromatic compounds are pivotal for advancing green chemistry and sustainable synthesis. Users frequently search for terms like "4-Chloro-3-(4-methoxy-2-methylphenyl)benzoic acid synthesis" or "CAS 1261905-39-8 applications", reflecting demand for practical insights. This compound’s stability under various conditions makes it suitable for high-yield reactions, a key consideration for industrial-scale production. Additionally, its compatibility with cross-coupling reactions and catalytic transformations underscores its relevance in modern synthetic methodologies.

From a pharmacological perspective, derivatives of 4-Chloro-3-(4-methoxy-2-methylphenyl)benzoic acid have been investigated for their potential in modulating biological pathways. Queries such as "1261905-39-8 biological activity" highlight user curiosity about its therapeutic potential. While not a drug itself, this compound’s structural motifs are valuable for designing enzyme inhibitors or receptor ligands. Its lipophilic properties and electron-rich aromatic system contribute to interactions with biological targets, a topic of interest in medicinal chemistry forums and research publications.

In material science, CAS No. 1261905-39-8 is explored for its role in developing advanced polymers and organic electronic materials. The integration of methoxy and chloro groups into conjugated systems can enhance material properties like thermal stability and charge transport. Searches for "aromatic acid derivatives in OLEDs" or "1261905-39-8 material applications" reflect this niche yet growing application area. Such interdisciplinary relevance positions the compound as a bridge between chemistry and cutting-edge technology.

Quality and safety are paramount when handling 4-Chloro-3-(4-methoxy-2-methylphenyl)benzoic acid. Suppliers and researchers often seek information on "CAS 1261905-39-8 purity standards" or "analytical methods for benzoic acid derivatives". Advanced techniques like HPLC and NMR are employed to ensure consistency, particularly for high-value applications. Regulatory compliance and green synthesis protocols further dominate discussions, aligning with global shifts toward environmentally responsible chemical practices.

In summary, 4-Chloro-3-(4-methoxy-2-methylphenyl)benzoic acid (CAS No. 1261905-39-8) exemplifies the intersection of innovation and utility in chemical research. Its adaptability across pharmaceuticals, agrochemicals, and materials underscores its value, while user-driven queries reveal unmet needs for deeper technical insights. As the scientific community continues to unravel its potential, this compound remains a focal point for both academic and industrial advancements.

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